Cas no 1354941-25-5 ((2E)-3-(2-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one
• CAS No: 1354941-25-5
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD21335284
• CID: 5149869
• Update Time: 2026-03-03

(2E)-3-(2-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one

• MDL： MFCD21335284
• Inchi： 1S/C15H14O3/c1-2-17-14-7-4-3-6-12(14)9-10-13(16)15-8-5-11-18-15/h3-11H,2H2,1H3
• InChI Key： WARINJNXFFLAJT-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(=O)C=CC1=CC=CC=C1OCC

Additional information on (2E)-3-(2-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one

Professional Introduction to (2E)-3-(2-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one (CAS No. 1354941-25-5)

Compound with the chemical name (2E)-3-(2-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one and a CAS number of 1354941-25-5 represents a significant molecule in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of both ethoxyphenyl and furan moieties in its structure suggests a rich chemical diversity that can be leveraged for various synthetic and pharmacological explorations.

The structural composition of this compound includes a conjugated system formed by the double bond in the prop-2-enone moiety, which is further stabilized by the aromatic rings. This conjugation not only imparts stability but also opens up possibilities for electronic and steric modulation, making it a versatile scaffold for medicinal chemists. The ethoxyphenyl group introduces a hydrophilic character, enhancing solubility and bioavailability, while the furan ring contributes to metabolic stability and lipophilicity.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their wide range of biological activities. The combination of an aromatic ring with an oxygen atom (furan) and an ether linkage (ethoxyphenyl) makes this compound an intriguing candidate for further investigation. Studies have shown that such structural motifs are prevalent in bioactive molecules, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents.

The pharmacological potential of (2E)-3-(2-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one has been explored in several preclinical studies. Researchers have been particularly interested in its interaction with biological targets such as enzymes and receptors. For instance, the compound has been investigated for its possible role as an inhibitor of certain kinases, which are key players in cell signaling pathways associated with various diseases. The dual functionality provided by the furan and ethoxyphenyl groups allows for precise tuning of binding interactions, making it a promising candidate for structure-based drug design.

Molecular modeling studies have further highlighted the versatility of this compound. By computationally analyzing its binding affinity to different targets, scientists have identified potential lead compounds for further optimization. These studies often involve virtual screening techniques that leverage large databases of known bioactive molecules to predict new drug candidates. The results from these simulations have provided valuable insights into the structural requirements necessary for effective binding and activity.

The synthesis of (2E)-3-(2-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates such as 2-furylacrylic acid derivatives followed by functionalization with 2-hydroxyethyl phenyl ether. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The chemical properties of this compound also make it an interesting material for industrial applications beyond pharmaceuticals. Its stability under various conditions and compatibility with other chemicals suggest potential uses in agrochemicals or specialty chemicals. Additionally, the ease with which it can be modified through functional group interconversions makes it a valuable building block for more complex molecules.

Ongoing research continues to uncover new aspects of (2E)-3-(2-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one's potential applications. Innovations in drug delivery systems have opened up possibilities for using this compound as part of combination therapies or targeted treatments. Furthermore, advancements in analytical techniques have enabled more precise characterization of its physicochemical properties, contributing to better understanding and utilization.

In conclusion, (2E)-3-(2-ethoxyphenyl)-1-(furan-2-yl)prop-2-en-1-one (CAS No. 1354941-25-5) stands out as a multifaceted molecule with significant implications in pharmaceutical chemistry and beyond. Its unique structural features, coupled with its demonstrated biological activity, make it a compelling subject for further research and development. As scientific exploration continues to evolve, this compound is poised to play a crucial role in advancing our understanding of molecular interactions and therapeutic interventions.